Cas no 2091026-15-0 (2-(4-fluoro-1-hydroxy-4-methylcyclohexyl)acetonitrile)

2-(4-Fluoro-1-hydroxy-4-methylcyclohexyl)acetonitrile is a fluorinated cyclohexyl derivative featuring both hydroxyl and nitrile functional groups, making it a versatile intermediate in organic synthesis. The presence of a fluorine atom enhances its reactivity and potential for further derivatization, particularly in pharmaceutical and agrochemical applications. The hydroxyl group allows for selective modifications, while the nitrile moiety offers opportunities for cyclization or conversion to other functional groups. Its stable cyclohexyl backbone contributes to structural rigidity, which may be advantageous in designing bioactive compounds. This compound is particularly useful in medicinal chemistry for the development of fluorinated analogs with improved metabolic stability and binding properties.
2-(4-fluoro-1-hydroxy-4-methylcyclohexyl)acetonitrile structure
2091026-15-0 structure
Product Name:2-(4-fluoro-1-hydroxy-4-methylcyclohexyl)acetonitrile
CAS No:2091026-15-0
MF:C9H14FNO
MW:171.21196603775
CID:5222565
Update Time:2025-10-28

2-(4-fluoro-1-hydroxy-4-methylcyclohexyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • Cyclohexaneacetonitrile, 4-fluoro-1-hydroxy-4-methyl-
    • 2-(4-fluoro-1-hydroxy-4-methylcyclohexyl)acetonitrile
    • Inchi: 1S/C9H14FNO/c1-8(10)2-4-9(12,5-3-8)6-7-11/h12H,2-6H2,1H3
    • InChI Key: CXZLFPKSKQGPTN-UHFFFAOYSA-N
    • SMILES: C1(O)(CC#N)CCC(F)(C)CC1

2-(4-fluoro-1-hydroxy-4-methylcyclohexyl)acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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EN300-344464-1.0g
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Enamine
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Additional information on 2-(4-fluoro-1-hydroxy-4-methylcyclohexyl)acetonitrile

Comprehensive Overview of 2-(4-Fluoro-1-Hydroxy-4-Methylcyclohexyl)Acetonitrile (CAS No. 2091026-15-0)

2-(4-Fluoro-1-hydroxy-4-methylcyclohexyl)acetonitrile (CAS No. 2091026-15-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This cyclohexyl derivative, featuring a fluorine substituent and a hydroxy functional group, exhibits unique chemical properties that make it valuable for intermediate synthesis. Researchers and industry professionals frequently search for "2-(4-fluoro-1-hydroxy-4-methylcyclohexyl)acetonitrile uses" or "CAS 2091026-15-0 applications," reflecting its growing relevance in drug discovery and material science.

The molecular structure of 2-(4-fluoro-1-hydroxy-4-methylcyclohexyl)acetonitrile combines a cyclohexane ring with strategic functional groups that enhance its reactivity. The presence of both fluoro and hydroxy groups allows for diverse chemical modifications, making it a versatile building block in organic synthesis. Common search queries like "synthesis of fluorinated cyclohexyl compounds" or "acetonitrile derivatives in medicinal chemistry" highlight the compound's importance in modern research. Its stability under various conditions and compatibility with multiple reaction pathways further contribute to its utility.

In pharmaceutical applications, 2-(4-fluoro-1-hydroxy-4-methylcyclohexyl)acetonitrile serves as a key intermediate for developing bioactive molecules. The fluorine atom often improves metabolic stability and bioavailability, addressing frequent search terms such as "role of fluorine in drug design." Additionally, the hydroxy group provides a handle for further derivatization, enabling the creation of targeted therapeutics. Recent trends in "fluorinated drug candidates 2024" or "cyclohexyl-based pharmaceuticals" underscore the compound's alignment with current industry needs.

The agrochemical sector also benefits from 2-(4-fluoro-1-hydroxy-4-methylcyclohexyl)acetonitrile, particularly in designing novel pesticides and herbicides. The compound's structural features contribute to enhanced efficacy and environmental compatibility, topics frequently searched as "eco-friendly agrochemical intermediates." Its potential in creating selective crop protection agents aligns with the growing demand for sustainable agricultural solutions, reflected in queries like "green chemistry in agrochemicals."

Market dynamics for 2-(4-fluoro-1-hydroxy-4-methylcyclohexyl)acetonitrile show increasing demand, driven by its applications in high-value industries. Analysts tracking "specialty chemicals market growth" or "fluorinated compound trends" note its rising prominence. The compound's niche applications and limited commercial availability contribute to its status as a sought-after intermediate, with procurement inquiries often phrased as "CAS 2091026-15-0 suppliers" or "purchase fluorinated acetonitrile derivatives."

Quality control and analytical characterization of 2-(4-fluoro-1-hydroxy-4-methylcyclohexyl)acetonitrile involve advanced techniques such as HPLC, NMR, and mass spectrometry. These methods ensure purity and consistency, addressing common concerns like "how to analyze fluorinated organic compounds." Proper handling and storage recommendations, often searched as "stability of hydroxy-acetonitrile derivatives," emphasize standard laboratory practices to maintain compound integrity.

Future research directions for 2-(4-fluoro-1-hydroxy-4-methylcyclohexyl)acetonitrile may explore its potential in material science, particularly in designing advanced polymers or liquid crystals. Emerging search trends like "fluorinated materials for electronics" suggest expanding applications beyond traditional chemistry. The compound's unique combination of hydrophilic and lipophilic properties could unlock innovations in surface coatings or nanotechnology.

In conclusion, 2-(4-fluoro-1-hydroxy-4-methylcyclohexyl)acetonitrile (CAS No. 2091026-15-0) represents a multifaceted chemical entity with broad scientific and industrial significance. Its structural versatility addresses numerous search intentions, from "mechanism of fluorocyclohexyl reactions" to "industrial uses of nitrile compounds." As research continues to uncover new applications, this compound will likely remain at the forefront of innovation in synthetic chemistry and applied sciences.

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